Cas no 1451393-19-3 ((6-(Benzyloxy)-2,3-difluorophenyl)boronic Acid)

• Product Name: (6-(Benzyloxy)-2,3-difluorophenyl)boronic Acid
• CAS No: 1451393-19-3
• MF: C₁₃H₁₁BF₂O₃
• MW: 264.032450914383
• MDL: MFCD12026697
• CID: 4553128
• Update Time: 2025-10-29

(6-(Benzyloxy)-2,3-difluorophenyl)boronic Acid Chemical and Physical Properties

Names and Identifiers

• (6-(Benzyloxy)-2,3-difluorophenyl)boronic acid
• 2,3-Difluoro-6-benzyloxyphenylboronic acid
• 6-(benzyloxy)-2,3-difluorophenylboronic acid
• BC001758
• Z1258
• (2,3-difluoro-6-phenylmethoxyphenyl)boronic acid
• (6-(Benzyloxy)-2,3-difluorophenyl)boronic Acid

• MDL： MFCD12026697
• Inchi： 1S/C13H11BF2O3/c15-10-6-7-11(12(13(10)16)14(17)18)19-8-9-4-2-1-3-5-9/h1-7,17-18H,8H2
• InChI Key： SLVNSQQTZBWDTP-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1B(O)O)OCC1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 275
• Topological Polar Surface Area: 49.7

(6-(Benzyloxy)-2,3-difluorophenyl)boronic Acid Security Information

• HazardClass：IRRITANT

Additional information on (6-(Benzyloxy)-2,3-difluorophenyl)boronic Acid

Introduction to (6-(Benzyloxy)-2,3-difluorophenyl)boronic Acid (CAS No. 1451393-19-3)

(6-(Benzyloxy)-2,3-difluorophenyl)boronic Acid, with the CAS number 1451393-19-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This boronic acid derivative is characterized by its unique structural features, which include a benzyloxy substituent attached to a 2,3-difluorophenyl backbone. The presence of fluorine atoms in the phenyl ring imparts distinct electronic and steric properties, making this compound a valuable intermediate in the synthesis of various bioactive molecules.

The utility of (6-(Benzyloxy)-2,3-difluorophenyl)boronic Acid stems from its ability to participate in various chemical transformations, particularly those involving boronic acid functionalities. Boronic acids are well-known for their role in Suzuki-Miyaura cross-coupling reactions, which are pivotal in constructing complex organic molecules, including pharmaceuticals. The benzyloxy group not only enhances the solubility of the compound but also provides a handle for further functionalization, making it a versatile building block in synthetic chemistry.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinities in drug design. The incorporation of fluorine atoms into pharmaceuticals can lead to increased bioavailability and reduced susceptibility to degradation by metabolic enzymes. The (6-(Benzyloxy)-2,3-difluorophenyl)boronic Acid (CAS No. 1451393-19-3) exemplifies this trend, as its structure combines the benefits of both fluorine-containing moieties and boronic acid functionalities.

The synthesis of (6-(Benzyloxy)-2,3-difluorophenyl)boronic Acid typically involves multi-step organic reactions, starting from commercially available precursors such as 2,3-difluorobenzaldehyde. The introduction of the benzyloxy group is often achieved through nucleophilic substitution or etherification reactions. The boronic acid functionality is then introduced via lithiation followed by quenching with an electrophilic boron source. This synthetic route highlights the compound's complexity and the precision required in its preparation.

The applications of (6-(Benzyloxy)-2,3-difluorophenyl)boronic Acid extend beyond mere intermediates in drug synthesis. It has been explored as a key component in the development of advanced materials, including liquid crystals and organic semiconductors. The electron-withdrawing nature of the fluorine atoms and the steric hindrance provided by the benzyloxy group contribute to unique electronic properties that are advantageous in these applications.

In the realm of medicinal chemistry, one of the most promising areas where (6-(Benzyloxy)-2,3-difluorophenyl)boronic Acid has shown potential is in the design of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted in cancer therapy. By serving as a precursor for more complex molecules, this boronic acid derivative aids in creating inhibitors with high selectivity and efficacy. Recent studies have demonstrated its use in generating novel compounds that exhibit potent inhibitory activity against various kinases.

The role of fluorine atoms in modulating pharmacokinetic properties cannot be overstated. In particular, C-F bonds are known for their strength and stability, which can contribute to increased half-lives of drugs once administered. This stability is particularly beneficial for long-term therapeutic applications where sustained drug levels are essential. The presence of multiple fluorine atoms in (6-(Benzyloxy)-2,3-difluorophenyl)boronic Acid enhances these properties, making it an attractive candidate for further medicinal chemistry exploration.

The (CAS No. 1451393-19-3) compound also finds utility in diagnostic imaging techniques. Fluorinated compounds are frequently used as tracers in positron emission tomography (PET) scans due to their favorable metabolic behavior and high sensitivity. Researchers have leveraged the structural features of (6-(Benzyloxy)-2,3-difluorophenyl)boronic Acid to develop novel PET tracers that offer improved diagnostic accuracy for various diseases.

The growing interest in green chemistry has also influenced the synthesis methods for compounds like (6-(Benzyloxy)-2,3-difluorophenyl)boronic Acid. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. These advancements not only make production more environmentally friendly but also improve cost-effectiveness, which is crucial for large-scale applications.

In conclusion, (6-(Benzylooxy)-2,3-difluorophenyl)boronic Acid, identified by its CAS number 1451393-19-3, is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural attributes make it an invaluable tool in pharmaceutical synthesis, material science, and diagnostic imaging. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an even greater role in advancing scientific knowledge and technological innovation.